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Compound of Interest

Compound Name: 2-Fluorobenzeneethanethiol

Cat. No.: B15323396

Disclaimer: Specific health and safety data for 2-Fluorobenzeneethanethiol is not readily
available in the public domain. The following guide is based on information for structurally
related compounds, including fluorinated and nitrated benzene thiols, and should be used as a
preliminary reference for handling similar molecules. All procedures should be conducted with
the utmost caution in a controlled laboratory setting by trained professionals.

Hazard Identification and Classification

Due to the lack of specific data for 2-Fluorobenzeneethanethiol, a definitive hazard
classification cannot be provided. However, based on analogous compounds, it is prudent to
treat this chemical as hazardous. Related compounds exhibit properties such as being
flammable liquids and vapors, toxic if swallowed, in contact with skin, or inhaled, and causing
serious eye and skin irritation.[1] Many organosulfur compounds also possess a strong,
unpleasant odor, often described as a stench.[1]

Precautionary Approach: Until empirical data is available, 2-Fluorobenzeneethanethiol should
be handled as a substance with the potential for high toxicity and flammability.

Physical and Chemical Properties

Quantitative physical and chemical data for 2-Fluorobenzeneethanethiol are not available.
The table below presents data for a related compound, 2-Amino-4-fluorobenzenethiol, to
provide an estimation of properties.
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Property Value (for 2-Amino-4-fluorobenzenethiol)
Boiling Point 236.9+20.0 °C (Predicted)[2]

Density 1.319+0.06 g/cm3 (Predicted)[2]

pKa 7.39+0.11 (Predicted)[2]

Handling and Storage

Safe handling and storage are critical to minimize exposure and risk. The following protocols
are recommended based on best practices for handling hazardous thiols and flammable
liquids.

Safe Handling

o Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[3]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles, and a face shield to prevent skin and eye contact.

[4]

» Hygiene: Avoid all personal contact, including inhalation.[3] Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly with soap and water after handling.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
non-sparking tools and explosion-proof equipment.[4] Ground and bond containers and
receiving equipment to prevent static discharge.

Storage

o Container: Store in original, tightly sealed containers.[3]

» Conditions: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong acids, strong bases, and oxidizing agents.[3][5]
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 Inert Atmosphere: For air-sensitive compounds, storage under an inert atmosphere (e.g.,
nitrogen) is recommended.[1]

Emergency Procedures
First Aid Measures

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water and soap.[1] Seek immediate medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[4] Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (COZ2), dry chemical powder, or alcohol-
resistant foam.[1] Water spray may be used to cool closed containers.[1]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[1] Containers may explode when
heated.[1]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate personal protective equipment.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, acid
binder, universal binder, sawdust) and place it in a suitable, closed container for disposal.[4]

Experimental Protocols

Detailed experimental protocols for the safety and toxicology of 2-Fluorobenzeneethanethiol
are not available. The following are general, hypothetical workflows for assessing key
toxicological endpoints, which would be necessary to establish a comprehensive safety profile.

Logical Workflow for Safety Assessment
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Caption: Logical workflow for assessing the health and safety of a novel chemical.

Signaling Pathway for Cellular Toxicity (Hypothetical)

The following diagram illustrates a hypothetical signaling pathway for cellular toxicity that could
be investigated for 2-Fluorobenzeneethanethiol, focusing on oxidative stress and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorobenzeneethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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